Cas no 1620620-30-5 ((R)-2-((Tert-butoxycarbonyl)amino)-3-phenoxypropanoic acid)

• Product Name: (R)-2-((Tert-butoxycarbonyl)amino)-3-phenoxypropanoic acid
• CAS No: 1620620-30-5
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• MDL: MFCD28098082
• CID: 4771847
• Update Time: 2025-10-31

(R)-2-((Tert-butoxycarbonyl)amino)-3-phenoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-((tert-butoxycarbonyl)amino)-3-phenoxypropanoic acid
• SB34061
• (2R)-2-tert-Butoxycarbonylamino-3-(phenoxy)-propionic acid
• (R)-2-((t-Butoxycarbonyl)amino)-3-phenoxypropanoic acid
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-phenoxypropanoic acid
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenoxypropanoic acid
• (R)-2-((Tert-butoxycarbonyl)amino)-3-phenoxypropanoic acid

• MDL： MFCD28098082
• Inchi： 1S/C14H19NO5/c1-14(2,3)20-13(18)15-11(12(16)17)9-19-10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3,(H,15,18)(H,16,17)/t11-/m1/s1
• InChI Key： GLJIBFIPECEVPM-LLVKDONJSA-N
• SMILES： O(C(N[C@@H](C(=O)O)COC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 331
• XLogP3: 2.2
• Topological Polar Surface Area: 84.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-2-((Tert-butoxycarbonyl)amino)-3-phenoxypropanoic acid

R)-2-((Tert-butoxycarbonyl)amino)-3-phenoxypropanoic Acid: A Comprehensive Overview

R)-2-((Tert-butoxycarbonyl)amino)-3-phenoxypropanoic acid, also known by its CAS number 1620620-30-5, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a phenoxy group attached to a propanoic acid backbone, with a tert-butoxycarbonyl (Boc) protecting group on the amino side chain. This configuration not only enhances its stability but also makes it an ideal candidate for various synthetic modifications.

The synthesis of R)-2-((Tert-butoxycarbonyl)amino)-3-phenoxypropanoic acid involves a multi-step process, typically starting with the preparation of the phenoxypropanoic acid derivative. The introduction of the Boc group is achieved through standard peptide coupling techniques, ensuring high purity and yield. Recent advancements in asymmetric synthesis have further improved the enantiomeric excess of this compound, making it more suitable for chiral applications in medicinal chemistry.

Recent studies have highlighted the potential of R)-2-((Tert-butoxycarbonyl)amino)-3-phenoxypropanoic acid as a precursor in the development of bioactive molecules. For instance, researchers have explored its role in the synthesis of peptide-based drugs, where the Boc group serves as a temporary protective moiety during peptide assembly. This compound has also been utilized in the construction of complex natural product analogs, demonstrating its versatility in organic synthesis.

In terms of pharmacological properties, R)-2-((Tert-butoxycarbonyl)amino)-3-phenoxypropanoic acid exhibits interesting bioactivity profiles. Preclinical studies have shown that it possesses moderate inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its phenoxy group contributes to enhanced lipophilicity, which may improve its absorption and bioavailability when administered orally.

The application of R)-2-((Tert-butoxycarbonyl)amino)-3-phenoxypropanoic acid extends beyond traditional drug development. It has been employed as a key intermediate in the synthesis of advanced materials, such as stimuli-responsive polymers, where its amino and carboxylic acid functionalities can be exploited for cross-linking reactions. This dual functionality makes it a valuable building block in materials science.

Looking ahead, ongoing research is focused on optimizing the synthetic routes for R)-2-((Tert-butoxycarbonyl)amino)-3-phenoxypropanoic acid to enhance scalability and reduce production costs. Additionally, efforts are being made to explore its therapeutic potential in treating chronic diseases, such as neurodegenerative disorders and cardiovascular conditions. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical settings.

In conclusion, R)-2-((Tert-butoxycarbonyl)amino)-3-phenoxypropanoic acid stands out as a versatile and promising compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and pharmacological insights, positions it as a key player in future drug discovery and material innovation.